Cas no 1803580-74-6 (prop-2-en-1-yl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: prop-2-en-1-yl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 1803580-74-6
• CID: 4615897
• PubChem ID: 75481231
• Update Time: 2025-06-12

prop-2-en-1-yl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate

Additional information on prop-2-en-1-yl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate

Comprehensive Analysis of Prop-2-en-1-yl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 1803580-74-6)

The compound prop-2-en-1-yl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 1803580-74-6) is a synthetic organic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This pyrazole derivative features a chloro-substituted ring and an ester functional group, making it a versatile intermediate in pharmaceutical and agrochemical research. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of novel crop protection agents and biologically active compounds.

One of the most frequently asked questions about prop-2-en-1-yl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate is its synthesis pathway. The compound is typically prepared through a multi-step process involving the condensation of 1,3-dimethyl-1H-pyrazole with chloroacetyl chloride, followed by esterification with allyl alcohol. This method yields high purity product suitable for further derivatization. Recent advancements in green chemistry have led to improved synthetic routes that reduce waste and increase atom economy, addressing growing environmental concerns in chemical manufacturing.

In the context of current research trends, CAS 1803580-74-6 has been studied for its potential in sustainable agriculture applications. With increasing global focus on food security and reduced pesticide use, this compound's derivatives show promise as low-environmental-impact alternatives to traditional agrochemicals. Its structural features allow for modifications that can enhance target specificity while minimizing effects on non-target organisms, a key consideration in modern integrated pest management systems.

The physicochemical properties of prop-2-en-1-yl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate contribute to its utility in various applications. With moderate lipophilicity (logP ~2.5) and good stability under normal storage conditions, it serves as an excellent intermediate for further chemical transformations. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on the pyrazole ring creates interesting electronic effects that influence its reactivity pattern, making it valuable for structure-activity relationship studies in medicinal chemistry.

From a commercial perspective, CAS 1803580-74-6 has seen growing demand in the fine chemicals market. Manufacturers are responding to this trend by developing scalable production methods while maintaining stringent quality control standards. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the compound's identity and purity, which typically exceeds 98% for research-grade material. These quality assurances are particularly important for customers in the pharmaceutical intermediates sector where consistency is paramount.

Recent patent literature reveals innovative applications of prop-2-en-1-yl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate derivatives in drug discovery programs. Several research groups have reported its incorporation into molecules with potential anti-inflammatory and antimicrobial activities. The compound's scaffold offers multiple sites for structural modification, allowing medicinal chemists to fine-tune pharmacokinetic properties while maintaining desired biological effects. This versatility explains why it remains a popular choice in combinatorial chemistry approaches.

Environmental fate studies of pyrazole carboxylate compounds indicate that derivatives of CAS 1803580-74-6 generally exhibit favorable biodegradation profiles compared to many persistent organic pollutants. This characteristic aligns well with current regulatory trends emphasizing eco-friendly chemicals and green alternatives in industrial applications. Researchers are actively investigating structure-degradability relationships to further improve the environmental performance of compounds derived from this chemical platform.

The storage and handling of prop-2-en-1-yl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate require standard laboratory precautions. While not classified as highly hazardous, it should be kept in tightly sealed containers away from strong oxidizers and extreme temperatures. Material safety data sheets (MSDS) provide detailed guidance on proper personal protective equipment (PPE) including chemical-resistant gloves and eye protection when working with this compound in powder or solution form.

Looking ahead, the future of CAS 1803580-74-6 appears promising as research continues to uncover new applications. Emerging areas of interest include its potential use in material science as a monomer for specialty polymers and in catalysis as a ligand for transition metal complexes. The compound's combination of stability and reactivity makes it particularly attractive for these cutting-edge applications. As synthetic methodologies advance and analytical techniques become more sophisticated, we can expect to see expanded utilization of this versatile chemical building block across multiple scientific disciplines.